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Compound of Interest

Compound Name: 5-bromo-1H-isochromen-1-one

Cat. No.: B2359423 Get Quote

An In-Depth Technical Guide to 5-bromo-1H-isochromen-1-one for Advanced Research and

Development

Authored by a Senior Application Scientist
This guide serves as a comprehensive technical resource for researchers, medicinal chemists,

and drug development professionals interested in the synthesis, properties, and potential

applications of 5-bromo-1H-isochromen-1-one. The structure of this document is designed to

provide a logical and in-depth exploration of the compound, moving from fundamental

properties to practical applications and safety considerations.

Introduction and Molecular Overview
5-bromo-1H-isochromen-1-one belongs to the isocoumarin class of compounds, which are

isomers of coumarins. The core structure is a 1H-isochromen-1-one, also known as

isocoumarin or 1H-2-benzopyran-1-one. This bicyclic scaffold, consisting of a fused benzene

and pyran-1-one ring, is a prevalent motif in numerous natural products and biologically active

molecules.[1] The strategic placement of a bromine atom at the C5 position significantly

influences the molecule's electronic properties and reactivity, making it a versatile intermediate

for further chemical modifications.

The bromine atom, being an ortho-para directing deactivator, can influence the regioselectivity

of subsequent electrophilic aromatic substitution reactions. More importantly, it serves as a

synthetic handle for introducing a wide array of functional groups via cross-coupling reactions
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(e.g., Suzuki, Heck, Sonogashira), which is a cornerstone of modern medicinal chemistry for

generating molecular diversity and optimizing lead compounds.[2]

Table 1: Core Identification and Physicochemical Properties

Property Data Source(s)

IUPAC Name 5-bromo-1H-isochromen-1-one N/A

Synonyms 5-bromoisocoumarin [3]

CAS Number 245677-36-5 [3][4][5][6]

Molecular Formula C₉H₅BrO₂ [3][4][7]

Molecular Weight 225.04 g/mol [4][5][7]

Appearance
Not specified (likely a solid at

room temp.)
N/A

Melting Point

Not publicly available.

Experimental determination

required.

N/A

Boiling Point

Not publicly available.

Experimental determination

required.

N/A

Solubility

Not publicly available.

Expected to be soluble in

common organic solvents like

dichloromethane, ethyl

acetate, and acetone.

N/A

Synthesis and Reactivity
While specific, detailed protocols for the synthesis of 5-bromo-1H-isochromen-1-one are not

extensively documented in publicly accessible literature, its synthesis can be approached

through established methods for constructing the isocoumarin core, followed by or preceded by

bromination.
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General Synthetic Strategies for the Isochromenone
Core
The construction of the isochromenone skeleton is a well-explored area of organic synthesis.

Key strategies often involve the cyclization of ortho-substituted benzoic acids or

benzaldehydes.

Gold-Catalyzed Cycloisomerization: A versatile and efficient method involves the gold-

catalyzed domino cycloisomerization/reduction of ortho-alkynylbenzaldehydes.[8] This

approach offers mild reaction conditions and accommodates a variety of functional groups,

including halogens, making it a plausible route for synthesizing halogenated derivatives like

the target compound.[8]

Silver-Catalyzed One-Pot Synthesis: Another effective method combines Brønsted acid and

silver catalysis to synthesize 1-substituted 1H-isochromenes from 2-alkynyl-benzaldehydes

and ketones.[9]

Metal-Free Wittig Reaction Approach: A novel, metal-free synthesis of 3-substituted

isocoumarins has been developed using a sequential O-acylation/intramolecular Wittig

reaction of (2-carboxybenzyl)triphenylphosphonium bromide with various acid chlorides.[10]

This method provides an alternative pathway that avoids transition metal catalysts.

Conceptual Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of a substituted

isochromenone, adaptable for the 5-bromo derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
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